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Introduction

Ametryn is a selective triazine herbicide widely used in agriculture to control broadleaf weeds
and annual grasses in crops such as sugarcane, pineapple, bananas, corn, and potatoes.[1] Its
mode of action involves the inhibition of photosynthesis in target plants.[2][3] As with many
agrochemicals, the application of ametryn raises ecotoxicological concerns regarding its
impact on non-target organisms and the overall health of terrestrial ecosystems. This technical
guide provides a comprehensive overview of the ecotoxicology of ametryn, summarizing its
environmental fate, effects on various terrestrial organisms, and the experimental
methodologies used for its assessment. All quantitative data are presented in structured tables
for ease of comparison, and key processes are visualized through diagrams.

Physicochemical Properties of Ametryn

Ametryn (chemical formula: CoH17NsS) is a white crystalline solid with a molecular weight of
approximately 227.33 g/mol .[2] It is moderately soluble in water and more soluble in organic
solvents.[4] Its moderate persistence in soil and potential for leaching are key factors
influencing its environmental risk.[1][4]

Mechanism of Action
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Ametryn's primary mechanism of action is the inhibition of photosynthesis at Photosystem II
(PSIN.[2][3] It binds to the D1 protein of the PSIl complex, blocking the electron transport chain.
This disruption leads to the production of reactive oxygen species (ROS), causing lipid
peroxidation, membrane damage, and ultimately, cell death in susceptible plants.[5]
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Mechanism of Ametryn Action at Photosystem Il

Environmental Fate and Transport

The environmental persistence and mobility of ametryn are influenced by soil type, organic
matter content, pH, and climatic conditions.
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Degradation: Ametryn's half-life in soil ranges from 70 to 250 days, with microbial degradation
being the primary dissipation pathway.[1][6] Several species of soil bacteria and fungi are
capable of metabolizing ametryn.[7] Photodegradation can also contribute to its breakdown on
the soil surface.[8]

Mobility and Leaching: Due to its relatively high water solubility, ametryn has the potential to
move both vertically and laterally in the soil.[1][6] Leaching into groundwater is a concern,
particularly in soils with low organic matter and high rainfall.[1][9] Studies have shown that
ametryn's mobility is influenced by soil characteristics such as cation exchange capacity (CEC)
and organic matter content, with higher sorption observed in soils with higher organic matter.[9]
[10]
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Environmental Fate and Transport of Ametryn in Soil

Ecotoxicological Effects on Terrestrial Organisms
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Ametryn can have adverse effects on a range of non-target terrestrial organisms, from
microorganisms to vertebrates.

Soil Microorganisms

Soil microorganisms are crucial for nutrient cycling and soil health. Ametryn can impact
microbial populations and their activities. Studies have shown that ametryn can negatively
affect microbial biomass carbon and reduce the potential for phosphate solubilization.[11]
However, the addition of biofertilizers may help mitigate these negative effects by stimulating
microbial activity and enhancing ametryn degradation.[3][12] Some studies have also
observed a stimulatory effect on dehydrogenase activity in certain soil types.[8]

Endpoint Organism/System Value Reference
Microbial Biomass Sugarcane-cultivated ]
) Negatively affected [11]

Carbon (MBC) soil
Phosphate Sugarcane-cultivated

o _ Reduced by 47.20% [11]
Solubilization solil
Dehydrogenase ] )

- Clay loam soil Stimulated [8]
Activity
) Sugarcane-cultivated Affected by

CO2 Evolution [11]

soil application dose

Terrestrial Invertebrates

Earthworms: Earthworms are important bioindicators of soil health. Ametryn is considered
moderately toxic to earthworms.[4] While specific LC50 values for ametryn in standard test
species like Eisenia fetida are not readily available in the provided search results, the general
assessment indicates a potential risk.

Other Invertebrates: Data on the toxicity of ametryn to other terrestrial invertebrates, such as
springtails and mites, is limited in the current literature.

Non-Target Plants
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As a herbicide, ametryn can cause phytotoxicity in non-target plants. The extent of damage
depends on the plant species, growth stage, and exposure concentration.

Endpoint Organism Value Reference

I Eruca sativa and N
Root Growth Inhibition _ Sensitive to ametryn [13]
Lactuca sativa

o Eruca sativa and Less sensitive than
Seed Germination ) [13]
Lactuca sativa root growth

Vertebrates

Birds: Ametryn is considered to be only slightly toxic to birds.[1]

Endpoint Organism Value Reference
Oral LD50 Rat 508 mg/kg [1]
Oral LD50 Mouse 945 mg/kg [1]
Dermal LD50 Rat >3,100 mg/kg [1]
Dermal LD50 Rabbit 8,160 mg/kg [1]
Inhalation LC50 (4h) Rat >2.2 mg/L [1]

Experimental Protocols

Standardized guidelines, such as those from the Organisation for Economic Co-operation and
Development (OECD), are often followed for ecotoxicological testing of chemicals like
ametryn.

Terrestrial Plant Toxicity Test (based on OECD Guideline
208)

This test evaluates the effects of a chemical on seedling emergence and early growth of
several plant species.
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Methodology:
o Test Species: A selection of monocotyledonous and dicotyledonous plants are chosen.

o Test Substance Application: Ametryn is either incorporated into the soil or sprayed onto the
soil surface.[14][15]

o Exposure Conditions: Plants are grown in a controlled environment with defined
temperature, humidity, and light conditions.[14]

o Endpoints: Seedling emergence, mortality, shoot and root length, and biomass (fresh and dry
weight) are measured after a specified period (typically 14-21 days).[14][15][16]

o Data Analysis: The effective concentration (ECx) or effective rate (ERx) causing a certain
percentage of effect (e.g., EC50 for 50% inhibition of growth) and the No-Observed-Effect
Concentration (NOEC) are determined.[14][16][17]

Soil Microorganism Carbon Transformation Test (based
on OECD Guideline 217)

This test assesses the long-term effects of a substance on the carbon transformation activity of
soil microorganisms.

Methodology:

e Soil: A natural soil with known characteristics is used.

o Test Substance Application: Ametryn is mixed into the soil at various concentrations.
e Incubation: The treated soil is incubated under controlled aerobic conditions.

o Endpoint: The rate of carbon dioxide (CO2) production is measured over time as an indicator
of microbial respiration.

o Data Analysis: The effect of ametryn on the rate of carbon transformation is compared to a
control.
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Earthworm Acute Toxicity Test (based on OECD
Guideline 207)

This test determines the lethal concentration (LC50) of a chemical to earthworms.
Methodology:

o Test Species: Typically Eisenia fetida or Eisenia andrei.

Test Medium: Artificial soil is treated with a range of ametryn concentrations.

Exposure: Earthworms are introduced to the treated soil and observed for 14 days.

Endpoint: Mortality is recorded at specified intervals.

Data Analysis: The LC50 value and its confidence limits are calculated.

Analytical Methods for Residue Analysis

Accurate determination of ametryn residues in environmental matrices is crucial for exposure
assessment.

Sample Preparation:

o Soil: Microwave-assisted extraction (MAE) or solid-liquid extraction with solvents like
acetonitrile and ethyl acetate are common techniques.[9][18][19]

o Water: Solid-phase extraction (SPE) is often used to concentrate the analyte.[20]

e Plant Material: QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) is a widely
used sample preparation method.[21]

Analytical Techniques:

e High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is a common
method for quantifying ametryn.[9][18][22]
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e Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS provides high selectivity and
sensitivity for ametryn analysis.[21]

 Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a highly sensitive
and specific method for the determination of ametryn and its metabolites.[21][23]

Ecotoxicological Risk Assessment

The ecotoxicological risk assessment for a pesticide like ametryn involves a multi-step process
to evaluate the likelihood of adverse effects on non-target organisms.

Ecotoxicological Risk Assessment Workflow Data Inputs

Problem Formulation Ecotoxicity Data Pesticide Properties
((Identlfy hazards and what to protect)) GLCSO, ECS50, NOECD Gpp"ca""” Rates & Mem"dg (S"” Type. C"ma‘e) GPhysmuchemlcal, FateD

<

Effects Assessment Exposure Assessment ‘r
(Toxicity to non-target organisms) (Predict environmental concentrations)

Risk Characterization
(Compare exposure and effects)

Risk Management
(Decision-making and mitigation)

Click to download full resolution via product page

Workflow for Ecotoxicological Risk Assessment of Pesticides

The process begins with problem formulation, which defines the scope of the assessment.[24]
This is followed by an exposure assessment, which estimates the predicted environmental
concentrations (PECs) of ametryn in different environmental compartments, and an effects
assessment, which characterizes the toxicity of ametryn to various organisms.[6][25] Finally, in
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the risk characterization step, the PECs are compared to the ecotoxicological endpoints (e.g.,
LC50, NOEC) to determine the risk quotient (RQ).[24] If the risk is deemed unacceptable, risk
management measures may be implemented.

Conclusion

Ametryn is a moderately persistent herbicide with the potential to impact non-target terrestrial
organisms. Its primary mode of action is the inhibition of photosynthesis. The ecotoxicological
effects of ametryn are dependent on the organism, exposure concentration, and environmental
conditions. While it is slightly toxic to birds, it poses a moderate risk to earthworms and can
affect soil microbial communities and non-target plants. The environmental fate of ametryn is
governed by microbial degradation and its mobility in soil, which is influenced by soil properties.
A thorough understanding of these factors, through standardized testing protocols and robust
analytical methods, is essential for conducting accurate environmental risk assessments and
ensuring the sustainable use of ametryn in agriculture. Further research is needed to fill data
gaps, particularly concerning its effects on a wider range of terrestrial invertebrates and the
long-term impacts on soil ecosystem functioning.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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